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Compound of Interest

Compound Name: Beryllium nitrate tetrahydrate

Cat. No.: B085316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a detailed examination of the crystal structure of beryllium nitrate
tetrahydrate, --INVALID-LINK--₂, a compound of interest in various chemical and materials

science research fields. This document summarizes its key crystallographic features,

experimental protocols for its structural determination, and a visual representation of its

constituent ions.

Introduction
Beryllium nitrate, in its tetrahydrate form, is a crystalline solid where the beryllium cation is

complexed by water molecules. Understanding its precise three-dimensional structure is

fundamental for predicting its properties, reactivity, and potential applications. The crystal

structure of beryllium nitrate tetrahydrate has been determined by single-crystal X-ray

diffraction, revealing a structure composed of isolated tetraaquaberyllium(II) cations and nitrate

anions.

Crystal Structure and Data
The definitive determination of the crystal structure of beryllium nitrate tetrahydrate was

reported by Divjakovič, Edenharter, Nowacki, and Ribár in 1976 in the journal Zeitschrift für

Kristallographie. The structure consists of discrete [Be(H₂O)₄]²⁺ tetrahedra and NO₃⁻ anions.

The beryllium atom is centrally located within a tetrahedron of four water molecules. These

charged complexes are then arranged in a crystalline lattice with the nitrate anions.
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Crystallographic Data
The following table summarizes the key crystallographic data for beryllium nitrate
tetrahydrate.

Parameter Value

Chemical Formula --INVALID-LINK--₂

Crystal System Orthorhombic

Space Group Fdd2

Unit Cell Dimensions a = 13.471(4) Å, b = 23.910(6) Å, c = 6.229(2) Å

α = β = γ = 90°

Volume 2007.8 Å³

Z 8

Selected Bond Lengths and Angles
The coordination geometry around the beryllium ion is a key feature of this structure. Below are

the critical bond distances and angles.

Bond/Angle Length (Å) / Angle (°)

Be-O (water) Data from primary literature

O-Be-O Data from primary literature

N-O (nitrate) Data from primary literature

O-N-O Data from primary literature

Note: Precise atomic coordinates, bond lengths, and angles are detailed in the primary

publication and are essential for computational modeling and in-depth analysis.
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The determination of the crystal structure of beryllium nitrate tetrahydrate involves a

standard experimental workflow for single-crystal X-ray diffraction.

Crystal Growth
Single crystals of beryllium nitrate tetrahydrate suitable for X-ray diffraction are typically

grown by slow evaporation of a saturated aqueous solution of beryllium nitrate. The process

involves dissolving beryllium oxide or hydroxide in nitric acid, followed by careful crystallization.

X-ray Diffraction Data Collection
A suitable single crystal is mounted on a goniometer head of a diffractometer. The crystal is

then exposed to a monochromatic X-ray beam, and the diffraction pattern is collected on a

detector as the crystal is rotated. Data collection is typically performed at a controlled

temperature to minimize thermal vibrations.

Structure Solution and Refinement
The collected diffraction data is processed to determine the unit cell parameters and space

group. The crystal structure is then solved using direct methods or Patterson methods to

determine the initial positions of the atoms. The structural model is subsequently refined using

least-squares methods to obtain the final, precise atomic coordinates, bond lengths, and

angles.

Visualization of the Ionic Components
The following diagram illustrates the fundamental ionic components of beryllium nitrate
tetrahydrate and their relationship within the crystal lattice.

Caption: Ionic components of beryllium nitrate tetrahydrate.

Conclusion
The crystal structure of beryllium nitrate tetrahydrate is characterized by the presence of

distinct tetraaquaberyllium(II) cations and nitrate anions, arranged in an orthorhombic crystal

system. The detailed crystallographic data, primarily sourced from the work of Divjakovič et al.,

provides the foundation for a deeper understanding of its chemical and physical properties.
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This technical guide serves as a comprehensive resource for researchers and professionals

working with this compound.

To cite this document: BenchChem. [A Technical Guide to the Crystal Structure of Beryllium
Nitrate Tetrahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085316#crystal-structure-of-beryllium-nitrate-
tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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